N*1*-Ethyl-N*1*-(2-methoxy-benzyl)-ethane-1,2-diamine

• IUPAC Name: N'-ethyl-N'-[(2-methoxyphenyl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C12H20N2O/c1-3-14(9-8-13)10-11-6-4-5-7-12(11)15-2/h4-7H,3,8-10,13H2,1-2H3
• InChI Key: ZUGLJQMJHXYNAU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN)CC1=CC=CC=C1OC
• Molecular Formula: C12H20N2O
• DSSTOX Substance ID: DTXSID90511751
• Molecular Weight: 208.30 g/mol
• CAS RN: 62748-45-2

Description

N*1*-Ethyl-N*1*-(2-methoxy-benzyl)-ethane-1,2-diamine (EMEDA) is a synthesized compound that has gained attention in scientific research due to its potential therapeutic applications. EMEDA belongs to the family of ethylenediamine derivatives, which are known to exhibit various biological activities.

Scientific Research Applications

Corrosion Inhibition

• Inhibitor for Steel Surface : This compound, among other amine derivatives, was explored for its effectiveness in inhibiting corrosion on steel surfaces. Quantum chemical parameters and molecular dynamics simulations were employed to understand its adsorption behavior and corrosion inhibition mechanism (Saha et al., 2018).

Interaction with DNA

• DNA Binding Studies : The interaction of a nickel(II) complex containing a derivative of this compound with calf thymus DNA was investigated. Studies suggested that the complex binds to DNA through electrostatic interactions only (Wang et al., 2008).

Catalysis

• Catalytic Activity : A derivative was synthesized from biomass platform molecules and used as a corrosion inhibitor, demonstrating good anti-corrosion performance for carbon steel. This involved quantum chemical calculations and molecular dynamics simulation to study the corrosion inhibition mechanism (Chen et al., 2021).
• Metal Complex Synthesis : The synthesis and characterization of metal complexes involving derivatives of this compound, like copper(I) and nickel(II), have been explored. These studies include structural characterization and analysis of their potential applications in various fields, including catalysis (Dehghanpour et al., 2009; Nyamato et al., 2016).

Coordination Chemistry

• Complex Formation : Studies have been conducted on the coordination chemistry of copper complexes with derivatives of this compound. The counterion in these complexes determines their molecular structure in the solid state. This research has implications for understanding the structural diversity and properties of such complexes (Utz et al., 2011).

Miscellaneous Applications

• Carbon Dioxide Adsorption : Research on the synthesis of diaminosilane compounds and their application in carbon dioxide adsorption indicates that compounds related to N^1*-Ethyl-N^1*-(2-methoxy-benzyl)-ethane-1,2-diamine may have potential use in environmental applications (Sim et al., 2020).